Cas no 1355180-99-2 (1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol)

1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol structure
1355180-99-2 structure
Product Name:1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol
CAS No:1355180-99-2
MF:C17H20N2O
MW:268.353504180908
CID:5060520
Update Time:2025-07-21

1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol
    • 1-[6-(3,4-Dihydro-2H-quinolin-1-yl)-4-methyl-pyridin-3-yl]-ethanol
    • Inchi: 1S/C17H20N2O/c1-12-10-17(18-11-15(12)13(2)20)19-9-5-7-14-6-3-4-8-16(14)19/h3-4,6,8,10-11,13,20H,5,7,9H2,1-2H3
    • InChI Key: AQHLSWMDFBMRPO-UHFFFAOYSA-N
    • SMILES: OC(C)C1=CN=C(C=C1C)N1C2C=CC=CC=2CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 322
  • XLogP3: 3.1
  • Topological Polar Surface Area: 36.4

1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM259817-1g
1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol
1355180-99-2 97%
1g
$*** 2023-03-30
Chemenu
CM259817-1g
1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol
1355180-99-2 97%
1g
$1122 2021-08-18
Chemenu
CM259817-5g
1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol
1355180-99-2 97%
5g
$1524 2021-08-18
Chemenu
CM259817-10g
1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol
1355180-99-2 97%
10g
$2010 2021-08-18

Additional information on 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol

Comprehensive Overview of 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol (CAS No. 1355180-99-2)

1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol (CAS No. 1355180-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring a dihydroquinoline moiety linked to a methylpyridine group, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for therapeutic development.

The growing demand for heterocyclic compounds like 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol stems from their versatility in medicinal chemistry. Recent trends highlight the importance of small-molecule inhibitors and kinase-targeting agents, which align with this compound's structural framework. Its CAS No. 1355180-99-2 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol is its potential as a building block for more complex molecules. Synthetic chemists value its modifiable functional groups, which enable the creation of derivatives with tailored properties. This adaptability is crucial for addressing challenges in drug solubility and metabolic stability, topics frequently discussed in modern pharmacology forums.

In addition to its pharmaceutical applications, CAS No. 1355180-99-2 is also studied for its photophysical properties. The integration of quinoline and pyridine rings in its structure suggests potential utility in organic electronics and sensor technologies. These areas are of high interest due to the rising demand for sustainable materials and energy-efficient devices.

Safety and environmental impact are critical considerations for any chemical compound. While 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Researchers often inquire about its storage conditions and compatibility with other reagents, emphasizing the need for detailed technical documentation.

The synthesis of 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol typically involves multi-step reactions, including cyclization and functional group transformations. Optimizing these processes is a common topic in organic synthesis literature, as it impacts the compound's yield and purity. Advanced techniques like catalysis and microwave-assisted synthesis are increasingly applied to enhance efficiency.

Looking ahead, the compound's potential in personalized medicine and bioconjugation is a promising avenue. With the rise of AI-driven drug design, computational tools are being used to predict its interactions with biological targets. This aligns with the broader industry shift toward data-driven research and precision chemistry.

In summary, 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol (CAS No. 1355180-99-2) represents a fascinating intersection of chemistry and biotechnology. Its multifaceted applications, from drug development to material science, underscore its importance in contemporary scientific endeavors. As research progresses, this compound is likely to play an even greater role in addressing global health and technological challenges.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.